Cas no 99783-23-0 (2-Methyl-4,4,4-trifluorobutyric Acid)

2-Methyl-4,4,4-trifluorobutyric Acid Properties

Names and Identifiers

• 2-methyl 4,4,4-trifluorobutyric acid
• 2-Methyl-4,4,4-trifluorobutyric acid
• 4,4,4-trifluoro-2-methylbutanoic acid
• 2-Methyl-4,4,4-trifluorobutyric acid, AldrichCPR
• 4,4,4-trifluoro-2-methylbutyric acid
• MLS-0466781.0001
• 4,4,4-Trifluoro-2-methylbutyric acid, 95%
• AKOS005173391
• CS-0197541
• SCHEMBL301118
• E78157
• A846083
• FS-4624
• EN300-123763
• FT-0612961
• 2-METHYL-4,4,4-TRIFLUOROBUTYRICACID
• Z1201619644
• 4,4,4-trifluoro-2-methyl-butanoic Acid
• MFCD00190640
• CHEMBL1968754
• DTXSID30379579
• Butanoic acid, 4,4,4-trifluoro-2-methyl-
• 99783-23-0
• 2-Methyl-4,4,4-trifluorobutanoic acid
• +Expand

• MDL： MFCD00190640
• InChIKey： OBUKEMPWKGDRJV-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7F3O2/c1-3(4(9)10)2-5(6,7)8/h3H,2H2,1H3,(H,9,10)
• SMILES： CC(CC(F)(F)F)C(=O)O
• BRN： 6917955

Computed Properties

• Exact Mass: 156.039814g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.039814g/mol
• Monoisotopic Mass: 156.039814g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.65950
• PSA: 37.30000
• Refractive Index: 1.3580
• Water Partition Coefficient: Soluble in water and ethanol, and insoluble in ether
• Boiling Point: 172-175°C
• Flash Point: 172-175°C
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.274

2-Methyl-4,4,4-trifluorobutyric Acid Security Information

• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：3265
• Hazard Statement： Corrosive
• PackingGroup：II
• Risk Phrases： 34-36
• HazardClass：8

2-Methyl-4,4,4-trifluorobutyric Acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%